Cas no 1805204-67-4 (5-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-sulfonyl chloride)

• Product Name: 5-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-sulfonyl chloride
• CAS No: 1805204-67-4
• MF: C₇H₆ClF₂NO₃S
• MW: 257.642246723175
• CID: 4888386
• Update Time: 2025-06-08

5-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-sulfonyl chloride

• Inchi： 1S/C7H6ClF2NO3S/c1-3-5(12)4(6(9)10)2-11-7(3)15(8,13)14/h2,6H,1H3,(H,11,12)
• InChI Key： GXCMWGQXSDGQLY-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C)C(C(C(F)F)=CN1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 461
• XLogP3: 1.4
• Topological Polar Surface Area: 71.6

Additional information on 5-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-sulfonyl chloride

Research Brief on 5-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-sulfonyl chloride (CAS: 1805204-67-4)

The compound 5-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-sulfonyl chloride (CAS: 1805204-67-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, reactivity, and biological relevance.

Recent studies have focused on the synthetic pathways for 5-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-sulfonyl chloride, emphasizing its role as a versatile intermediate in the preparation of sulfonamide derivatives. The compound's unique structural features, including the difluoromethyl and sulfonyl chloride groups, make it a valuable building block for the design of novel bioactive molecules. Researchers have reported improved synthetic methods that enhance yield and purity, facilitating its use in high-throughput screening and combinatorial chemistry.

In terms of reactivity, 5-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-sulfonyl chloride has been shown to undergo nucleophilic substitution reactions with a variety of amines and alcohols, yielding sulfonamides and sulfonate esters, respectively. These derivatives have demonstrated promising biological activities, including antimicrobial and anti-inflammatory properties. Computational studies have further elucidated the electronic and steric effects of the difluoromethyl group, which contribute to the compound's reactivity and stability.

The biological relevance of this compound has been explored in several recent publications. For instance, sulfonamide derivatives synthesized from 5-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-sulfonyl chloride have exhibited potent inhibitory effects against bacterial enzymes such as carbonic anhydrase and dihydropteroate synthase. These findings suggest potential applications in the development of new antibiotics targeting resistant bacterial strains.

Moreover, the compound's utility in medicinal chemistry extends to its role as a probe for studying enzyme mechanisms and protein-ligand interactions. Its ability to form stable covalent adducts with active site residues makes it a valuable tool for chemical biology research. Recent work has also explored its potential in targeted drug delivery systems, leveraging its reactivity to conjugate with biomolecules such as peptides and antibodies.

In conclusion, 5-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-sulfonyl chloride (CAS: 1805204-67-4) represents a promising scaffold for drug discovery and chemical biology applications. Ongoing research aims to further optimize its synthetic accessibility and explore its therapeutic potential in various disease models. Future studies are expected to delve deeper into its mechanism of action and expand its utility in the design of next-generation pharmaceuticals.